4-Chloro-8-ethylquinazoline

• Molecular Formula: C10H9ClN2
• Molecular Weight: 192.64 g/mol
• IUPAC Name: 4-chloro-8-ethylquinazoline
• InChI: InChI=1S/C10H9ClN2/c1-2-7-4-3-5-8-9(7)12-6-13-10(8)11/h3-6H,2H2,1H3
• InChI Key: AHFNJGWCNVOARE-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C2C(=CC=C1)C(=NC=N2)Cl

Description

4-Chloro-8-ethylquinazoline is a heterocyclic aromatic compound featuring a quinazoline core substituted with chlorine at position 4 and an ethyl group at position 6. Quinazolines are structurally related to purines and are widely explored in medicinal chemistry due to their biological relevance, particularly as kinase inhibitors, antimicrobial agents, and anticancer scaffolds . The chlorine atom at position 4 enhances electrophilicity, facilitating nucleophilic substitution reactions, while the ethyl group at position 8 contributes to steric and electronic modulation.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-Chloro-8-ethylquinazoline typically involves the cyclization of appropriate precursors under specific reaction conditions. One common method includes the reaction of 4-chloroaniline with ethyl glyoxalate in the presence of a catalyst. The reaction proceeds through an intermediate imine formation, followed by cyclization to yield the desired quinazoline derivative .

Industrial Production Methods: Industrial production of 4-Chloro-8-ethylquinazoline may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. Techniques such as microwave-assisted synthesis, metal-catalyzed reactions, and phase-transfer catalysis are often employed to enhance the efficiency of the process .

Chemical Reactions Analysis

Types of Reactions: 4-Chloro-8-ethylquinazoline undergoes various chemical reactions, including:

Substitution Reactions: The chlorine atom at the 4th position can be substituted by nucleophiles such as amines, thiols, and alcohols.

Oxidation and Reduction Reactions: The compound can undergo oxidation to form quinazolinone derivatives or reduction to form dihydroquinazoline derivatives.

Common Reagents and Conditions:

Substitution Reactions: Common reagents include nucleophiles like amines and thiols, often in the presence of a base such as triethylamine.

Oxidation Reactions: Oxidizing agents like potassium permanganate or hydrogen peroxide are used under acidic or basic conditions.

Major Products:

Substitution Products: 4-Substituted quinazoline derivatives.

Oxidation Products: Quinazolinone derivatives.

Scientific Research Applications

4-Chloro-8-ethylquinazoline has been explored for various scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex quinazoline derivatives with potential biological activities.

Biology: Studied for its interactions with biological macromolecules and potential as a biochemical probe.

Medicine: Investigated for its potential therapeutic applications, including anticancer, antimicrobial, and anti-inflammatory activities.

Industry: Utilized in the development of agrochemicals and pharmaceuticals.

Mechanism of Action

The mechanism of action of 4-Chloro-8-ethylquinazoline involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. For example, it may inhibit the activity of certain kinases, thereby affecting cell signaling pathways involved in cancer progression .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Position and Electronic Effects

The position and nature of substituents significantly influence the physicochemical and biological properties of quinazoline derivatives. Below is a comparative analysis of key analogs:

4-Chloro-8-ethylquinazoline vs. 4-Chloro-8-fluoro-7-methoxyquinazoline

• Substituents :
  • 4-Chloro-8-ethylquinazoline : Cl (C4), ethyl (C8).
  • 4-Chloro-8-fluoro-7-methoxyquinazoline (CAS 1934560-94-7): Cl (C4), F (C8), methoxy (C7) .
• In contrast, the fluoro group (electron-withdrawing) at C8 in the fluorinated analog reduces electron density, which may alter reactivity in substitution reactions. The methoxy group at C7 further modulates solubility and hydrogen-bonding capacity .

4-Chloro-8-ethylquinazoline vs. 4,6-Dichloro-8-iodoquinazoline

• Substituents :
  • 4,6-Dichloro-8-iodoquinazoline : Cl (C4, C6), I (C8) .
• Additionally, the electron-withdrawing Cl at C6 may deactivate the core, reducing reactivity compared to the mono-chloro derivative .

Comparative Data Table

Compound	Substituents	Key Properties	Biological Activity (Inferred)
4-Chloro-8-ethylquinazoline	Cl (C4), Ethyl (C8)	High lipophilicity; moderate electrophilicity	Potential kinase inhibition
4-Chloro-8-fluoro-7-methoxyquinazoline	Cl (C4), F (C8), OMe (C7)	Enhanced solubility; electron-deficient core	Antimicrobial applications
4,6-Dichloro-8-iodoquinazoline	Cl (C4, C6), I (C8)	Bulky substituents; low reactivity	Intermediate in drug synthesis
8-Chloro-11-[4-(8-chloro-5H-dibenzo[b,e][1,4]diazepin-11-yl)piperazino]-5H-dibenzo[b,e][1,4]diazepine	Complex heterocyclic substituents	High steric hindrance; multi-target potential	Antipsychotic analogs

Key Findings and Implications

Substituent Position : C8 substitutions (ethyl, fluoro, iodine) critically influence steric and electronic profiles, with ethyl enhancing lipophilicity and halogens modulating reactivity .

Biological Activity : Methyl groups at C3/C6 improve inhibitory activity, while excess halogens (e.g., dichloro) may reduce efficacy due to steric clashes .

Synthesis : Ethyl-substituted derivatives require tailored alkylation protocols, contrasting with halogenation-dominated routes for fluoro/chloro analogs .

Biological Activity

4-Chloro-8-ethylquinazoline is a compound of significant interest due to its diverse biological activities. Quinazoline derivatives, including 4-chloro-8-ethylquinazoline, have been studied for their potential therapeutic applications in various fields, including oncology and infectious diseases. This article reviews the biological activity of 4-chloro-8-ethylquinazoline, focusing on its anticancer properties, antimicrobial effects, and other pharmacological activities.

4-Chloro-8-ethylquinazoline is characterized by the presence of a chloro group at position 4 and an ethyl group at position 8 of the quinazoline ring. This structural configuration contributes to its reactivity and biological activity.

Anticancer Activity

Recent studies have highlighted the potential of 4-chloro-8-ethylquinazoline as an anticancer agent. The compound has been shown to induce apoptosis in various cancer cell lines by increasing oxidative stress and generating reactive oxygen species (ROS).

Case Study: Antiproliferative Effects

A study investigated the antiproliferative activity of 4-chloro-8-nitroquinazoline derivatives, revealing that modifications in the quinazoline structure could enhance cytotoxicity against cancer cells. The research indicated that derivatives with electron-withdrawing groups exhibited increased potency in inhibiting cell proliferation, suggesting that similar modifications could be beneficial for 4-chloro-8-ethylquinazoline .

Antimicrobial Activity

4-Chloro-8-ethylquinazoline has demonstrated significant antimicrobial properties against a range of pathogens. Its effectiveness against antibiotic-resistant strains makes it a candidate for further development as an antimicrobial agent.

Table 1: Antimicrobial Activity of 4-Chloro-8-ethylquinazoline

Pathogen	Minimum Inhibitory Concentration (MIC)	Reference
Staphylococcus aureus	0.0625 mg/mL
Klebsiella pneumoniae	0.125 mg/mL
Pseudomonas aeruginosa	0.250 mg/mL

The mechanism underlying the biological activity of 4-chloro-8-ethylquinazoline involves interaction with cellular targets that disrupt normal cellular functions. In cancer cells, it promotes apoptosis through ROS generation, while in microbial pathogens, it interferes with essential metabolic processes.

Safety and Toxicity

While the therapeutic potential of 4-chloro-8-ethylquinazoline is promising, safety assessments are critical. Preliminary studies indicate that high concentrations may lead to cytotoxic effects; thus, further research is needed to establish safe dosage levels for clinical applications.